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An In-Depth Guide to the Physical Properties of 3-Methylthio-2-butanone for Researchers

and Drug Development Professionals

Introduction to 3-Methylthio-2-butanone
3-Methylthio-2-butanone, with the chemical formula C₅H₁₀OS, is an organic compound

classified as both a ketone and a thioether.[1][2] This structure imparts a unique combination of

chemical reactivity and physical characteristics. It is recognized for its pungent odor and

appears as a colorless to yellow liquid.[1][3] In research and development, particularly within

the pharmaceutical and flavor industries, a precise understanding of a compound's physical

properties is fundamental. These properties, such as boiling point and density, are critical for

process design, purification, quality control, and formulation development. This guide provides

a detailed examination of the boiling point and density of 3-Methylthio-2-butanone, alongside

field-proven methodologies for their experimental verification.

Core Physical Properties
The boiling point and density are cornerstone physical constants that provide insights into a

substance's intermolecular forces, purity, and physical state under various conditions. For 3-
Methylthio-2-butanone, a survey of authoritative sources reveals a range of values, which

underscores the importance of specifying the conditions of measurement.
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The quantitative data for the key physical properties of 3-Methylthio-2-butanone are

summarized below.

Physical Property Reported Value(s) Conditions

Boiling Point 147–178 °C
@ 760 mmHg (Atmospheric

Pressure)[1][4]

50–54 °C
@ 20 mmHg (Reduced

Pressure)[3][5][6]

Density 0.975–0.979 g/mL Not specified

0.975 g/mL @ 25 °C[3][4][5][6]

0.992–0.998 g/mL @ 25 °C[7]

The significant variation in boiling point is directly attributable to the pressure under which it is

measured. A lower pressure reduces the external force on the liquid, allowing it to boil at a

lower temperature. The minor variations in density may stem from differences in sample purity

or experimental technique.

Experimental Determination Protocols
To ensure accuracy and reproducibility in a research setting, the following protocols for

determining boiling point and density are recommended. These methods are designed to be

self-validating through careful control of experimental variables.

A. Determination of Boiling Point (Micro-Capillary
Method)
This method is ideal for determining the boiling point of small sample volumes. The principle

hinges on identifying the temperature at which the vapor pressure of the liquid equals the

applied pressure of the surrounding atmosphere.

Methodology:

Preparation: Seal one end of a glass capillary tube by heating it in the flame of a Bunsen

burner.
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Assembly: Place a small quantity (2-3 mL) of 3-Methylthio-2-butanone into a small test

tube. Attach this test tube to a thermometer using a rubber band or wire.

Capillary Insertion: Place the sealed capillary tube (sealed end up) into the liquid within the

test tube.

Heating: Immerse the assembly in a heating bath (e.g., a beaker of paraffin oil or a metal

heating block) ensuring the liquid level in the bath is above the sample level.[8]

Observation (Heating Phase): Gently heat the bath while stirring to ensure uniform

temperature distribution. A continuous and rapid stream of bubbles will emerge from the

open end of the capillary tube as the liquid's vapor pressure exceeds the atmospheric

pressure.[8]

Observation (Cooling Phase): Turn off the heat source. As the apparatus cools, the bubbling

will slow down and eventually stop. The boiling point is the temperature at which the liquid

just begins to enter the capillary tube.[8] This moment signifies that the vapor pressure of the

liquid is equal to the atmospheric pressure.

Recording: Record the temperature at this point. For highest accuracy, also record the

ambient barometric pressure.[9]

B. Determination of Density (Pycnometer or Volumetric
Method)
Density is an intensive property defined as the mass of a substance per unit volume.[10] Its

determination requires precise measurement of both mass and volume. Temperature control is

critical as density is temperature-dependent.[10]

Methodology:

Mass of Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer

(density bottle) on an analytical balance and record its mass (m₁).[11]

Volume of Liquid: Carefully add a known volume of 3-Methylthio-2-butanone (e.g., 10 mL)

to the measuring cylinder. Read the volume from the bottom of the meniscus with your eye

level with the liquid surface to avoid parallax error.[11]
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Mass of Filled Container: Weigh the measuring cylinder containing the liquid and record the

new mass (m₂).[11]

Temperature Measurement: Measure and record the temperature of the liquid sample.

Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder

from the mass of the filled cylinder (m_liquid = m₂ - m₁).

Density Calculation: Use the formula ρ = m/V, where ρ is density, m is the mass of the liquid,

and V is the volume of the liquid.[12]

Validation: For enhanced accuracy, repeat the measurement multiple times and calculate the

average. Compare the result with the density of a known standard (e.g., deionized water) at

the same temperature to validate the technique.[10]

Experimental Workflow Visualization
The logical progression for determining the physical properties of 3-Methylthio-2-butanone
can be visualized as a clear experimental workflow. This ensures that all necessary steps and

controls are considered for generating reliable data.
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Workflow: Physical Property Determination of 3-Methylthio-2-butanone
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Caption: Experimental workflow for determining the boiling point and density of a liquid sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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